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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the nematicide Imicyafos and its impact on

non-target soil fauna, juxtaposed with other commonly used alternatives. The information is

intended to aid researchers and professionals in evaluating the ecological footprint of these

agricultural inputs. While data on Imicyafos's effects on a broad range of soil invertebrates

remains limited in publicly available literature, this guide synthesizes the existing knowledge on

its impact on nematode communities and compares it with the more extensively documented

effects of other nematicides on various non-target organisms.

Performance Comparison of Nematicides on Non-
Target Soil Fauna
The following tables summarize quantitative data on the toxicity of Imicyafos and selected

alternative nematicides to key non-target soil organisms. It is important to note the significant

data gaps for Imicyafos concerning its effects on fauna other than nematodes.

Table 1: Acute Toxicity to Earthworms (Eisenia fetida)
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Nematicide
Chemical
Class

LC50 (mg/kg
dry soil)

Exposure
Duration

Citation(s)

Imicyafos
Organophosphat

e

Data Not

Available
-

Fosthiazate
Organophosphat

e
209 14 days [1]

Cadusafos
Organophosphat

e

Highly Toxic

(Specific LC50

not found)

-

Oxamyl Carbamate
Data Not

Available
-

Table 2: Effects on Soil Springtails (Collembola)

Nematicide
Chemical
Class

Endpoint
Value
(mg/kg soil)

Species Citation(s)

Imicyafos
Organophosp

hate
-

Data Not

Available
-

Fosthiazate
Organophosp

hate
-

Data Not

Available
-

Cadusafos
Organophosp

hate
-

Data Not

Available
-

Oxamyl Carbamate -
Data Not

Available
-

Table 3: Effects on Soil Mites
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Nematicide
Chemical
Class

Endpoint Effect Species Citation(s)

Imicyafos
Organophosp

hate
-

Data Not

Available
-

Fosthiazate
Organophosp

hate
-

Data Not

Available
-

Cadusafos
Organophosp

hate
-

Data Not

Available
-

Oxamyl Carbamate Mortality

>40%

reduction at

half

recommende

d dose

Various

predatory

mites

Table 4: Effects on Nematode Communities

Nematicide
Effect on Plant-
Parasitic
Nematodes

Effect on Free-
Living Nematodes

Citation(s)

Imicyafos
Significant reduction

in density

No significant effect

on overall density;

transient alteration of

community structure

[2]

Fosthiazate Effective suppression
Little impact on

density

Cadusafos Effective suppression Not specified

Oxamyl Effective control
Can be toxic to some

species

Table 5: Environmental Fate in Soil
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Nematicide
Soil Half-Life
(t½)

Persistence
Leaching
Potential

Citation(s)

Imicyafos
Data Not

Available
- -

Fosthiazate 17.7 - 47 days Low to moderate

Enhanced in

acidic, low

organic matter

soils

[3][4]

Cadusafos
~7 days (in one

study)

Can be

persistent

Moderately

mobile
[5]

Oxamyl 4 - 20 days Low
High potential in

vulnerable soils
[1][6]

Experimental Protocols
Detailed experimental protocols for assessing the toxicity of nematicides to non-target soil

fauna are outlined in internationally recognized guidelines. The following provides a

synthesized overview of the methodologies typically employed in the studies cited.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)[7][8][9][10][11]

Test Organism:Eisenia fetida (or Eisenia andrei). Adult worms with a well-developed clitellum

are used.

Test Substance Application: The nematicide is mixed into a standardized artificial soil. For

substances applied as a spray, the soil surface is treated.

Experimental Design: A control group and at least five treatment concentrations are set up in

replicates. Typically, 10 earthworms are introduced into each test vessel containing the

treated soil.

Test Conditions: The test is conducted in the dark at a constant temperature (e.g., 20 ± 2 °C).

Soil moisture is maintained throughout the test.
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Duration: 14 days.

Endpoints:

Mortality: Assessed at day 7 and day 14. The Lethal Concentration (LC50) is calculated.

Sub-lethal effects: Changes in body weight and behavioral abnormalities (e.g., burrowing

activity, coiled appearance) are recorded.

Collembola Reproduction Test (based on ISO 11267 /
OECD Guideline 232)[12][13][14][15]

Test Organism:Folsomia candida (or Folsomia fimetaria). Age-synchronized juvenile or adult

springtails are used.

Test Substance Application: The test substance is incorporated into a standard artificial soil.

Experimental Design: A control group and a geometric series of at least five test

concentrations are prepared with several replicates. A defined number of collembolans are

introduced into each test container.

Test Conditions: The test is maintained at a constant temperature (e.g., 20 ± 2 °C) with a

specific light/dark cycle (e.g., 16h light/8h dark). Food (e.g., granulated dry yeast) is

provided.

Duration: 28 days.

Endpoints:

Adult Mortality: The number of surviving adult collembolans is counted.

Reproduction: The number of juveniles produced is counted. The Effect Concentration

(EC50 and EC10) for reproduction is determined.

Predatory Mite Reproduction Test (based on OECD
Guideline 226)[16][17][18][19][20]

Test Organism:Hypoaspis (Geolaelaps) aculeifer. Adult female mites are used.
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Test Substance Application: The nematicide is mixed into artificial soil.

Experimental Design: The setup includes a control and a minimum of five test concentrations

with replicates. A specific number of female mites are introduced into each test vessel.

Test Conditions: The test is conducted at a constant temperature (e.g., 20 ± 2 °C) and a

defined light/dark cycle. Prey organisms (e.g., cheese mites) are provided as a food source.

Duration: 14 days.

Endpoints:

Adult Mortality: The number of surviving female mites is recorded.

Reproduction: The number of juvenile mites produced is counted. The EC50 and EC10 for

reproductive output are calculated.

Visualizations
The following diagrams illustrate key conceptual frameworks relevant to the assessment of

nematicide impacts on soil ecosystems.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organophosphate Nematicide Action

Imicyafos / Fosthiazate / Cadusafos

Acetylcholinesterase (AChE)

Inhibits

Acetylcholine (ACh)

Breaks down

Nerve Impulse Transmission

Stimulates

Paralysis and Death of Nematode

Continuous stimulation leads to
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Soil Fauna Ecotoxicity Testing Workflow

Data Collection and Analysis

Test Substance Preparation
(Nematicide in Artificial Soil)

Introduction of Test Organisms
(Earthworms, Collembola, Mites)

Incubation under Controlled Conditions
(Temperature, Moisture, Light)

Assess Mortality Assess Reproduction Observe Sub-lethal Effects
(e.g., growth, behavior)

Statistical Analysis
(LC50, EC50, NOEC)

Environmental Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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